Cas no 13862-78-7 (AMMONIUM TETRATHIOTUNGSTATE)

• Product Name: AMMONIUM TETRATHIOTUNGSTATE
• CAS No: 13862-78-7
• MF: H₈N₂S₄W
• MW: 348.176910400391
• MDL: MFCD00061410
• CID: 87197
• PubChem ID: 24860418
• Update Time: 2025-06-30

AMMONIUM TETRATHIOTUNGSTATE Chemical and Physical Properties

Names and Identifiers

• AMMONIUM TETRATHIOTUNGSTATE
• AMMONIUM THIOTUNGSTATE
• AMMONIUM TETRATHIOTUNGSTATE (VI)
• AMMONIUM TETRATHIOTUNGSTATE(VI) *** S. AMMONIUM SECTION
• azane,bis(sulfanylidene)tungsten,sulfanide
• Tungstate(2-),tetrathioxo-, diammonium, (T-4)- (9CI)
• AMMONIUM TETRATHIOTUNGSTATE, 99.9+%
• AMMoniuM tetrathiotungstate(VI) (99.9+%-W)
• Ammoniumtetrathiotungstate(VI),99%(99.9+%-W)
• AMMoniuM tetrathiotungstate >=99.9% trace Metals basis
• AMMONIUM TETRATHIOTUNGSTATE(VI) *** S. AMMONIUM SECTION

• MDL： MFCD00061410
• Inchi： 1S/2H3N.2H2S.2S.W/h2*1H3;2*1H2;;;/q;;;;;;+2/p-2
• InChI Key： MZSROLOWPFQNGM-UHFFFAOYSA-L
• SMILES： [W](=S)(=S)(S)S.N.N

Computed Properties

• Exact Mass: 347.90800
• Monoisotopic Mass: 253.116152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 19.1
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -2
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 154

Experimental Properties

• Color/Form: Not available
• Density: 2.71 g/mL at 25 °C(lit.)
• Melting Point: decomposes [HAW93]
• Solubility: 溶于H2O
• Water Partition Coefficient: Insoluble in water.
• PSA: 148.26000
• LogP: 2.70520
• Sensitiveness: Hygroscopic
• Solubility: Not available

AMMONIUM TETRATHIOTUNGSTATE Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 3335
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26-37/39
• Risk Phrases：R36/37/38

Additional information on AMMONIUM TETRATHIOTUNGSTATE

Comprehensive Overview of AMMONIUM TETRATHIOTUNGSTATE (CAS No. 13862-78-7): Properties, Applications, and Innovations

AMMONIUM TETRATHIOTUNGSTATE (CAS No. 13862-78-7) is a sulfur-rich inorganic compound with the chemical formula (NH₄)₂WS₄. This tetrathiometallate derivative has garnered significant attention in materials science due to its unique structural and catalytic properties. As a precursor for tungsten disulfide (WS₂), it plays a pivotal role in advanced applications such as lubricant additives, electrocatalysts, and nanomaterials synthesis. The compound’s thiometallate anion [WS₄]²⁻ exhibits remarkable redox activity, making it valuable in energy storage systems and photocatalytic processes.

Recent studies highlight the growing demand for AMMONIUM TETRATHIOTUNGSTATE in green chemistry initiatives. Researchers are exploring its potential in hydrogen evolution reactions (HER), a critical area for renewable energy technologies. The compound’s ability to form ultrathin WS₂ layers via thermal decomposition aligns with the surge in interest for 2D materials and transition metal dichalcogenides (TMDCs). These materials are pivotal in next-generation electronics, including flexible sensors and quantum dots.

From an industrial perspective, CAS No. 13862-78-7 is utilized in high-performance coatings due to its tribological properties. Its incorporation into solid lubricants reduces friction in extreme environments, addressing challenges in aerospace and automotive engineering. Additionally, the compound’s chalcogenide framework enables applications in heavy metal remediation, where it selectively binds toxic ions like lead (Pb) and cadmium (Cd).

The synthesis of AMMONIUM TETRATHIOTUNGSTATE typically involves the reaction of ammonium sulfide with tungsten hexachloride (WCl₆) under controlled conditions. Analytical techniques such as X-ray diffraction (XRD) and Fourier-transform infrared spectroscopy (FTIR) confirm its crystalline purity. Recent advancements in solvothermal methods have improved yield efficiency, catering to scalable production demands.

Environmental and safety considerations for CAS No. 13862-78-7 emphasize proper handling to avoid sulfur-based emissions. Regulatory frameworks classify it as non-hazardous under standard conditions, though personal protective equipment (PPE) is recommended during manipulation. Its stability in anhydrous solvents like dimethylformamide (DMF) facilitates laboratory-scale experiments.

Emerging trends link AMMONIUM TETRATHIOTUNGSTATE to artificial photosynthesis research, where it mimics natural nitrogenase enzymes. This interdisciplinary approach bridges inorganic chemistry and biotechnology, answering frequent search queries like “how do thiometallates contribute to sustainable energy?” or “WS₂ precursors for solar cells”. Such topics dominate academic and industrial discourse, reflecting the compound’s versatility.

In summary, AMMONIUM TETRATHIOTUNGSTATE (CAS No. 13862-78-7) stands at the forefront of advanced material innovation. Its multifaceted applications—from nanotechnology to environmental remediation—underscore its relevance in addressing global challenges. As user searches increasingly focus on eco-friendly catalysts and smart materials, this compound continues to inspire cutting-edge solutions.